Cas no 21978-63-2 (Benzenesulfonic acid, 4-methyl-, 1H-benzotriazol-1-yl ester)

• Product Name: Benzenesulfonic acid, 4-methyl-, 1H-benzotriazol-1-yl ester
• CAS No: 21978-63-2
• MF: C₁₃H₁₁N₃O₃S
• MW: 289.309741258621
• CID: 4515915
• Update Time: 2025-04-24

Benzenesulfonic acid, 4-methyl-, 1H-benzotriazol-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-methyl-, 1H-benzotriazol-1-yl ester

• Inchi： 1S/C13H11N3O3S/c1-10-6-8-11(9-7-10)20(17,18)19-16-13-5-3-2-4-12(13)14-15-16/h2-9H,1H3
• InChI Key： BLBFIFDDXNMRFP-UHFFFAOYSA-N
• SMILES： C1(S(ON2C3=CC=CC=C3N=N2)(=O)=O)=CC=C(C)C=C1